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Compound of Interest

Compound Name: N-Boc-pyrrole

Cat. No.: B154501

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemical reagents are paramount. This document provides comprehensive
guidance on the personal protective equipment (PPE), operational procedures, and disposal

plans for N-Boc-pyrrole (tert-butyl 1H-pyrrole-1-carboxylate), ensuring laboratory safety and
procedural excellence.

Quantitative Data Summary

The following table summarizes the key quantitative safety and physical property data for N-
Boc-pyrrole for easy reference and comparison.
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Property Value Reference(s)
Molecular Formula CoH13NO:2 [1]

Molecular Weight 167.21 g/mol [1]
Appearance Colorless to pale yellow liquid [1]

Boiling Point 91-92 °C at 20 mmHg [1112]

Density 1lg/mLat25°C [2]

Flash Point 75 °C (167 °F) - closed cup [3]

Refractive Index n20/D 1.4685 (lit.) [1]

Storage Temperature 0-8°C [1]

Purity >95.5% (GC) [1]

Hazard Identification and Personal Protective
Equipment (PPE)

N-Boc-pyrrole is classified with the following hazards:

o Skin Irritation (Category 2)

o Eye Irritation (Category 2)

o Specific target organ toxicity — Single exposure (Category 3), Respiratory system

To mitigate these risks, the following personal protective equipment is mandatory:
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PPE Category

Specific Requirements

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber).

Prevents skin contact and

irritation.

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

Protects against splashes and

eye irritation.

Respiratory Protection

A NIOSH-approved N95 or

higher-level respirator.

Necessary when handling
outside a fume hood to prevent

respiratory irritation.[4]

Body Protection

A standard laboratory coat.

Protects skin and personal

clothing from contamination.

Foot Protection

Closed-toe shoes.

Standard laboratory practice to

protect feet from spills.

Operational and Disposal Plans

A systematic approach to handling and disposal is critical for safety and compliance. The

following workflow outlines the key steps from preparation to waste disposal.
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Workflow for Safe Handling of N-Boc-pyrrole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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